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Compound of Interest

Compound Name: Vibralactone D

Cat. No.: B593319 Get Quote

For Immediate Implementation by Laboratory Personnel

As a novel bioactive compound, Vibralactone D presents unique handling and safety

considerations for researchers in drug development and scientific investigation. In the absence

of a comprehensive Safety Data Sheet (SDS), this guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the well-being of

laboratory personnel and the integrity of research. This guidance is based on best practices for

handling potent, biologically active compounds in a powdered form.

A thorough risk assessment should be conducted by institutional safety officers before

commencing any work with Vibralactone D.[1][2][3] All personnel must receive training on the

potential hazards and the procedures outlined in this document.

Quantitative Data Summary
While specific toxicity data for Vibralactone D is not publicly available, the following table

summarizes its known quantitative properties. This information is crucial for experimental

planning and safety protocol development.
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Property Value Source

Molecular Formula C₁₂H₁₈O₃ MedChemExpress

Molecular Weight 210.27 g/mol MedChemExpress

Physical Description Powder ScreenLib

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Biological Activity (IC₅₀) 85.7 µM (human 11β-HSD1) MedChemExpress

Operational Plan: From Receipt to Disposal
A systematic approach to handling Vibralactone D is critical to minimize exposure risk. The

following step-by-step procedures must be followed at all times.

Receiving and Storage
Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

If compromised, do not open and follow your institution's hazardous material spill protocol.

Storage: Store Vibralactone D in a cool, dry, and dark location, typically at -20°C or below

for long-term stability.[4] The container should be clearly labeled with the compound name,

date of receipt, and any known hazards.

Inventory: Maintain a detailed inventory log to track usage and remaining quantities.

Personal Protective Equipment (PPE)
Given the unknown toxicological profile of Vibralactone D, a cautious approach to PPE is

mandatory. The following PPE must be worn at all times when handling the compound,

especially in its powdered form.[5][6]

Respiratory Protection: A fit-tested N95 respirator or higher is required when handling the

powder outside of a certified containment system to prevent inhalation of airborne particles.

[7]
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Eye Protection: Chemical splash goggles are mandatory. A full-face shield should be used

when there is a significant risk of splashes.

Hand Protection: Use chemically resistant gloves (e.g., nitrile) and consider double-gloving,

especially during weighing and solution preparation.[8] Gloves should be changed

immediately if contaminated.

Body Protection: A disposable lab coat or gown with long sleeves and closed cuffs is

required. Ensure it is rated for chemical protection.

Foot Protection: Fully enclosed, chemical-resistant footwear must be worn.

Handling and Experimental Procedures
All handling of powdered Vibralactone D must be performed within a certified chemical fume

hood or a glove box to minimize inhalation exposure.[9]

Weighing:

Perform weighing within a ventilated balance enclosure or a chemical fume hood.

Use anti-static weigh paper or a tared container to prevent dispersal of the powder.

Carefully transfer the weighed powder to the reaction vessel.

Clean the weighing area and tools with a suitable solvent immediately after use.

Solution Preparation:

Add the solvent to the vessel containing the pre-weighed Vibralactone D powder slowly to

avoid splashing.

Ensure the container is sealed before agitation or sonication.

General Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
All waste materials contaminated with Vibralactone D must be treated as hazardous chemical

waste.[10][11][12]

Solid Waste:

Contaminated PPE (gloves, lab coats, etc.), weigh paper, and other solid materials should

be collected in a dedicated, clearly labeled hazardous waste bag.

Liquid Waste:

Unused solutions and solvent rinses should be collected in a sealed, properly labeled

hazardous waste container.

Do not dispose of any Vibralactone D solutions down the drain.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous liquid waste.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste. Ensure all waste is properly segregated and labeled.[13]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Vibralactone D in a

laboratory setting.
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Safe Handling Workflow for Vibralactone D
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Caption: Workflow for safe handling of Vibralactone D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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